(2R)-2-Methyl-3-(oxan-4-yl)propanoic acid

• IUPAC Name: (2R)-2-methyl-3-(oxan-4-yl)propanoic acid
• InChI: InChI=1S/C9H16O3/c1-7(9(10)11)6-8-2-4-12-5-3-8/h7-8H,2-6H2,1H3,(H,10,11)/t7-/m1/s1
• InChI Key: CEOUEPSWAGACTL-SSDOTTSWSA-N
• Canonical SMILES: CC(CC1CCOCC1)C(=O)O
• Isomeric SMILES: C[C@H](CC1CCOCC1)C(=O)O
• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol

Description

The description of a chemical compound typically includes its IUPAC name, molecular formula, and molecular weight.

Synthesis Analysis

Synthesis analysis involves understanding the methods and conditions under which the compound can be synthesized. This often involves studying the reaction mechanisms, the reagents used, and the conditions under which the reaction takes place.

Molecular Structure Analysis

Molecular structure analysis involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy to determine the arrangement of atoms within a molecule.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound undergoes. This includes understanding the reaction mechanisms, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can be determined through various experimental techniques.

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological systems and produces its effects.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. This includes understanding the compound’s toxicity, its potential for causing irritation or sensitization, and its environmental impact.

Future Directions

Future directions could involve further studies on the compound’s properties, potential uses, and effects. This could also include the development of new synthesis methods, the discovery of new reactions, or the exploration of its potential applications.